Cas no 1512331-13-3 (3-(3-cyclopropylphenyl)-2-methylpropanoic acid)

3-(3-Cyclopropylphenyl)-2-methylpropanoic acid is a cyclopropyl-substituted phenylpropanoic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a cyclopropyl ring adjacent to a phenyl group and a methyl-substituted propanoic acid chain, offers unique steric and electronic properties that may be leveraged in drug design, particularly as an intermediate for bioactive compounds. The cyclopropyl moiety can enhance metabolic stability and influence binding affinity in target interactions. The carboxylic acid functional group provides a handle for further derivatization, making it a versatile building block. This compound is of interest for researchers exploring novel therapeutic agents or studying structure-activity relationships in medicinal chemistry.
3-(3-cyclopropylphenyl)-2-methylpropanoic acid structure
1512331-13-3 structure
Product Name:3-(3-cyclopropylphenyl)-2-methylpropanoic acid
CAS No:1512331-13-3
MF:C13H16O2
MW:204.264944076538
CID:6411498
PubChem ID:79984444
Update Time:2025-10-30

3-(3-cyclopropylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-cyclopropylphenyl)-2-methylpropanoic acid
    • 1512331-13-3
    • EN300-1856003
    • AKOS018544165
    • Inchi: 1S/C13H16O2/c1-9(13(14)15)7-10-3-2-4-12(8-10)11-5-6-11/h2-4,8-9,11H,5-7H2,1H3,(H,14,15)
    • InChI Key: OPIBONOHBRXSJZ-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC1=CC=CC(=C1)C1CC1)=O

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3-(3-cyclopropylphenyl)-2-methylpropanoic acid

Introduction to 3-(3-Cyclopropylphenyl)-2-Methylpropanoic Acid (CAS No. 1512331-13-3)

3-(3-Cyclopropylphenyl)-2-methylpropanoic acid (CAS No. 1512331-13-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a substituted phenyl ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-cyclopropylphenyl)-2-methylpropanoic acid consists of a carboxylic acid functional group attached to a branched alkyl chain, which is further substituted with a cyclopropylphenyl moiety. This intricate arrangement imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

In recent years, the study of 3-(3-cyclopropylphenyl)-2-methylpropanoic acid has been driven by its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. These findings have sparked interest among scientists and pharmaceutical companies to explore its potential further.

The anti-inflammatory properties of 3-(3-cyclopropylphenyl)-2-methylpropanoic acid have been extensively studied. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of 3-(3-cyclopropylphenyl)-2-methylpropanoic acid to modulate these cytokines makes it a potential candidate for the treatment of inflammatory disorders.

Beyond its anti-inflammatory effects, 3-(3-cyclopropylphenyl)-2-methylpropanoic acid has also shown analgesic properties. Studies have indicated that this compound can reduce pain sensitivity in animal models of chronic pain. The mechanism behind its analgesic activity is thought to involve the modulation of nociceptive pathways, which are responsible for transmitting pain signals to the central nervous system. This property makes it an attractive target for the development of new pain management therapies.

In addition to its anti-inflammatory and analgesic activities, 3-(3-cyclopropylphenyl)-2-methylpropanoic acid has demonstrated anti-cancer potential. Preclinical studies have shown that this compound can inhibit the growth and proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its anti-cancer effects is not yet fully understood but may involve the induction of apoptosis (programmed cell death) and the inhibition of angiogenesis (the formation of new blood vessels that supply tumors with nutrients).

The pharmacokinetic properties of 3-(3-cyclopropylphenyl)-2-methylpropanoic acid have also been investigated to ensure its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed after oral administration and has a reasonable half-life, which allows for once-daily dosing regimens in clinical settings.

The safety profile of 3-(3-cyclopropylphenyl)-2-methylpropanoic acid has been evaluated through extensive toxicity studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(3-cyclopropylphenyl)-2-methylpropanoic acid (CAS No. 1512331-13-3) is a promising compound with diverse pharmacological activities that make it an attractive candidate for drug development. Its anti-inflammatory, analgesic, and anti-cancer properties, coupled with favorable pharmacokinetic and safety profiles, position it as a valuable lead compound in the pursuit of new therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its significance in the field of medicinal chemistry.

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